5-Bromo-4-chloro-2,3-dihydro-1H-inden-1-one

• IUPAC Name: 5-bromo-4-chloro-2,3-dihydroinden-1-one
• InChI: InChI=1S/C9H6BrClO/c10-7-3-1-5-6(9(7)11)2-4-8(5)12/h1,3H,2,4H2
• InChI Key: SAMXPEXISXZDGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=C1C(=C(C=C2)Br)Cl
• Molecular Formula: C9H6BrClO
• Molecular Weight: 245.50 g/mol
• CAS RN: 1273608-49-3

Description

5-Bromo-4-chloro-2,3-dihydro-1H-inden-1-one is a chemical compound with the molecular formula C9H6BrClO. It is a solid substance.

Molecular Structure Analysis

The molecular structure of this compound consists of a nine-carbon ring structure with a bromine atom attached to the fifth carbon and a chlorine atom attached to the fourth carbon. The compound also contains a ketone functional group, as indicated by the ‘one’ suffix in its name.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 245.5. The compound should be stored in an inert atmosphere at room temperature.

Scientific Research Applications

Reactivity and Structural Insights

• The reactivity of halogen atoms in derivatives related to 5-Bromo-4-chloro-2,3-dihydro-1H-inden-1-one has been studied, revealing insights into the migration of halogen atoms under certain conditions (Hertog & Schogt, 2010). This study underscores the significance of halogen positioning in chemical reactions and its impact on the final product's formation.

• Structural analysis of halogenated compounds similar to this compound has been conducted, offering valuable insights into the molecular geometry and the influence of halogen atoms on crystal assembly and molecular conformation (Kravtsov et al., 2012). Such analyses are crucial for understanding the physical and chemical properties of these compounds.

Synthesis and Application

• The compound has served as a versatile precursor in the synthesis of pyrazoles, demonstrating its utility in producing various functionalized organic molecules (Martins et al., 2013). This highlights its potential as a building block in organic synthesis, particularly in constructing molecules with specific properties.

• Investigations into the synthesis of chloro and bromo substituted derivatives indicate the compound's potential in generating novel organic compounds with possible applications in pain management (Bachar & Lahiri, 2004). Such studies open pathways for developing new therapeutic agents.

• The compound's role in creating intermediates for pesticides underscores its importance in agricultural chemistry, exemplified by its use in synthesizing key intermediates for Indoxacarb, a widely used pesticide (Jing, 2012). This application demonstrates the compound's versatility beyond pharmaceuticals, extending into crop protection.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed. Precautionary measures include avoiding breathing dust or fumes, washing thoroughly after handling, and wearing protective gloves or eye protection. In case of inadequate ventilation, respiratory protection should be worn.